1-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-4-ethylpiperazine

• IUPAC Name: 1-ethyl-4-[4-methyl-4-(5-methylfuran-2-yl)pentan-2-yl]piperazine
• InChI: InChI=1S/C17H30N2O/c1-6-18-9-11-19(12-10-18)14(2)13-17(4,5)16-8-7-15(3)20-16/h7-8,14H,6,9-13H2,1-5H3
• InChI Key: ROCCUVNYKXFECJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C)CC(C)(C)C2=CC=C(O2)C
• Molecular Formula: C17H30N2O
• Molecular Weight: 278.4 g/mol

Description

1-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-4-ethylpiperazine is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of piperazine derivatives and has shown promising results in various studies related to its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-4-ethylpiperazine is not fully understood. However, it has been suggested that this compound acts on the central nervous system by modulating the activity of neurotransmitters such as dopamine and acetylcholine. It also exhibits antioxidant properties that may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
Studies have shown that 1-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-4-ethylpiperazine can modulate the release of pro-inflammatory cytokines and reduce the production of reactive oxygen species. It has also been found to improve cognitive function and memory retention in animal models. Additionally, this compound has shown potential in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-4-ethylpiperazine in lab experiments is its potential therapeutic properties. It has shown promising results in various studies related to neurological disorders, pain, and inflammation. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research related to 1-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-4-ethylpiperazine. Some potential areas of study include its potential use in the treatment of other neurological disorders such as multiple sclerosis and Huntington's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity in humans. Finally, the development of new synthetic methods for the production of this compound may lead to the discovery of new derivatives with enhanced therapeutic properties.

Synthesis Methods

The synthesis of 1-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-4-ethylpiperazine involves a multistep process that includes the reaction of 1,3-dimethyl-3-(5-methyl-2-furyl)butanol with ethyl piperazine in the presence of a catalyst. The resulting product undergoes further purification to obtain the final compound.

Scientific Research Applications

1-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-4-ethylpiperazine has been extensively studied for its potential applications in various fields of research. It has been found to exhibit anti-inflammatory, analgesic, and neuroprotective properties. Additionally, this compound has shown potential in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.